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Introduction

Dithiophosphates are a class of sulfhydryl (thiol) collectors widely utilized in the froth flotation

of sulfide minerals since their introduction in 1925.[1][2] They are particularly effective in the

selective recovery of copper, lead, and zinc sulfide ores.[1][3] Chemically known as

dihydrocarbyl dithiophosphates, they possess both collecting and frothing properties, which

can reduce the required dosage of other frothing agents.[2] A key advantage of

dithiophosphates is their superior selectivity in separating valuable sulfide minerals like

chalcopyrite (copper) and galena (lead) from iron sulfides, such as pyrite, especially in alkaline

conditions.[2][3] While sometimes less powerful than xanthates, their selectivity makes them

invaluable as either primary or secondary collectors in complex polymetallic ore processing.[3]

[4]

Mechanism of Action

The collecting action of dithiophosphates is based on their chemisorption onto the surface of

sulfide minerals.[3] The dithiophosphate anion selectively binds to the metal ions within the

mineral's crystal lattice, forming a stable, hydrophobic metal-dithiophosphate compound on

the surface.[3][5] This reaction transforms the mineral surface from hydrophilic (water-

attracting) to hydrophobic (water-repelling). These newly hydrophobic particles can then attach

to air bubbles in the flotation pulp and be carried to the surface in a froth layer, effectively

separating them from the hydrophilic gangue minerals that remain in the slurry.[3]
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In a typical copper-lead-zinc (Cu-Pb-Zn) separation, the process is sequential. First, a bulk

concentrate of the more readily floatable copper and lead minerals is produced, while zinc

minerals (sphalerite) and pyrite are depressed.[6] Dithiophosphates are effective collectors in

this initial stage.[6][7] Subsequently, the zinc that reported to the tailings is activated, typically

with copper sulfate, and then floated using a collector in a separate circuit.[8][9] The selectivity

of dithiophosphates against pyrite and their effectiveness on galena and chalcopyrite make

them a critical reagent in achieving clean separation.[2][10]

Logical Workflow for Selective Flotation
The selective flotation of Cu-Pb-Zn ores is a multi-stage process requiring precise control of

chemical reagents and pulp conditions to separate the valuable minerals sequentially.
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Caption: Sequential flotation workflow for Cu-Pb-Zn ores.
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Application Data
The performance of dithiophosphates is influenced by factors such as dosage, pH, and the

presence of other modifying reagents. The following tables summarize quantitative data from

various studies.

Table 1: Performance of Dithiophosphinates (DTPi) vs. Other Collectors in Single Mineral

Flotation
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Collector
Type

Mineral
Dosage
(mg/L)

pH
Recovery
(%)

Source

Sodium

Diisobutyl

Dithiophosphi

nate

(DTPiNa)

Chalcopyrite 12 8 96.2 [11]

Butyl

Xanthate
Chalcopyrite 12 8 < 90 (implied) [11]

Sodium

Diisobutyl

Dithiophosphi

nate

(DTPiNa)

Pyrite 12 8 13.5 [11]

Sodium

Diisobutyl

Dithiophosphi

nate

(DTPiNa)

Galena 50 11 91.7 [11]

Ammonium

Dibutyl

Dithiophosph

ate

Galena 50 11
< 91.7

(implied)
[11]

Sodium

Diisobutyl

Dithiophosphi

nate

(DTPiNa)

Sphalerite 50 11 16.9 [11]

Table 2: Application of Dithiophosphates in Complex Ore Flotation
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Collector(
s)

Ore Type pH
Key
Modifiers

Concentr
ate Grade

Recovery
(%)

Source

Ammonium

Dibutyl

Dithiophos

phate

(ADD) & Z-

200

Cu-Pb-Zn

Sulphide
6

H₂SO₄

(pH),

Na₂SO₃,

ZnSO₄

(depressan

ts)

Cu:

11.47%,

Pb:

15.42% (in

Cu Conc.)

Cu:

85.40%
[12]

Na-Dialkyl

Dithiophos

phate &

PEX

Pyrite-rich

Pb-Zn
8.5 (Pb)

ZnSO₄,

Dextrin,

FeSO₄,

Lime

Not

Specified

Pb: High

(implied)
[4]

Di-(sec-

butyl)

dithiophos

phate

Synthetic

Galena-

Quartz

Not

Specified
None

Not

Specified

Galena:

99.6%
[3]

Experimental Protocols
Protocol 1: Laboratory-Scale Batch Flotation for Cu-Pb-Zn Ore

This protocol outlines a standard procedure for evaluating the performance of

dithiophosphate collectors in a laboratory setting using a mechanical flotation cell.

1. Ore Preparation:

Crush the ore sample to pass a 10-mesh sieve.[3]

Take a representative sample (e.g., 200-1000 g) and grind it in a ball mill with a specified

volume of water to achieve the target particle size, typically 70-80% passing 75 µm (200

mesh).[3]

Transfer the ground slurry to the flotation cell (e.g., a 250g Fagergren machine cell) and add

water to reach the desired pulp density.[13]
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2. Reagent Conditioning (Cu-Pb Bulk Flotation Stage):

Start the agitator (e.g., 1100 rpm).[3]

pH Adjustment: Add a pH modifier, such as a lime (Ca(OH)₂) slurry, to raise the pulp pH to

the target alkaline range (e.g., pH 8.5-11) for pyrite depression. Condition for 3-5 minutes.[3]

[4]

Depressant Addition: Add the sphalerite depressant, typically a Zinc Sulfate (ZnSO₄)

solution, and a pyrite depressant if needed (e.g., Sodium Cyanide or Sodium Metabisulfite).

Condition for 3-5 minutes.[6][7]

Collector Addition: Add the calculated dosage of the dithiophosphate collector solution

(e.g., Ammonium Dibutyl Dithiophosphate). Condition for 3-5 minutes to allow for collector

adsorption onto the copper and lead mineral surfaces.[3][12]

Frother Addition: Add a frother (e.g., MIBC or pine oil) and condition for an additional 1-2

minutes.[3]

3. Flotation and Collection:

Open the air inlet valve to a predetermined flow rate (e.g., 3 L/min).[3]

Collect the froth (the Cu-Pb bulk concentrate) by scraping it from the lip of the cell for a set

period (e.g., 5-10 minutes).

Stop the air supply and the agitator.

4. Zinc Flotation Stage (from Cu-Pb Tailings):

The remaining slurry (tailings) from the first stage is conditioned for zinc flotation.

Activator Addition: Add a Copper Sulfate (CuSO₄) solution to activate the sphalerite surfaces.

Condition for 5-10 minutes.[9][14]

Collector & Frother Addition: Add a suitable collector (often a xanthate for activated

sphalerite) and a frother.[14][15]
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Repeat the flotation procedure (Step 3) to collect the zinc concentrate.

5. Analysis:

Filter, dry, and weigh the collected concentrates and the final tailings.

Analyze the samples for their copper, lead, and zinc content using appropriate analytical

methods (e.g., Atomic Absorption Spectroscopy or X-Ray Fluorescence).

Calculate the grade and recovery for each metal in each product to evaluate the separation

efficiency.

Visualized Protocols and Mechanisms
Laboratory Batch Flotation Workflow

This diagram illustrates the step-by-step process for a typical laboratory flotation experiment as

described in the protocol.
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Caption: Workflow for a standard laboratory batch flotation test.
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Collector Interaction at Mineral Surfaces

This diagram shows the intended selective action of dithiophosphate collectors in the

presence of depressants and activators on different sulfide minerals.
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Caption: Dithiophosphate's selective adsorption mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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